Cas no 605-14-1 (Serpentinic acid)

• Product Name: Serpentinic acid
• CAS No: 605-14-1
• MF: C₂₀H₁₈N₂O₃
• MW: 334.368525028229
• CID: 837214
• PubChem ID: 12315476
• Update Time: 2025-04-19

Serpentinic acid Chemical and Physical Properties

Names and Identifiers

• Serpentinic acid
• Bromoacetonitrile
• (19alpha)-16-Carboxy-3,4,5,6,16,17-hexadehydro-19-methyloxayohimbanium inner salt
• [ "" ]
• 605-14-1

• Inchi： 1S/C20H18N2O3/c1-11-15-9-22-7-6-13-12-4-2-3-5-17(12)21-19(13)18(22)8-14(15)16(10-25-11)20(23)24/h2-7,10-11,14-15H,8-9H2,1H3,(H,23,24)
• InChI Key： UFDPRYZHVYKRKM-UHFFFAOYSA-N
• SMILES： CC1C2C(CC3C4=C(C5C([N-]4)=CC=CC=5)C=C[N+]=3C2)C(C(=O)O)=CO1

Computed Properties

• Exact Mass: 335.14000
• Monoisotopic Mass: 335.13956747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• Color/Form: C20H19N2O3
• PSA: 66.20000
• LogP: 2.78430

Serpentinic acid Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines